Cas no 1799255-86-9 ((E)-2-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}ethene-1-sulfonamide)

• Product Name: (E)-2-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}ethene-1-sulfonamide
• CAS No: 1799255-86-9
• MF: C₁₈H₁₈F₃N₃O₂S
• MW: 397.414633274078
• CID: 5377097
• Update Time: 2025-08-03

(E)-2-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-N-[1-[5-(trifluoromethyl)-2-pyridinyl]-3-pyrrolidinyl]ethenesulfonamide
• (E)-2-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}ethene-1-sulfonamide

• Inchi： 1S/C18H18F3N3O2S/c19-18(20,21)15-6-7-17(22-12-15)24-10-8-16(13-24)23-27(25,26)11-9-14-4-2-1-3-5-14/h1-7,9,11-12,16,23H,8,10,13H2
• InChI Key： HFKAJPCGQKYFBO-UHFFFAOYSA-N
• SMILES： C(S(NC1CCN(C2=NC=C(C(F)(F)F)C=C2)C1)(=O)=O)=CC1=CC=CC=C1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.1±60.0 °C(Predicted)
• pka: 9.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (E)-2-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}ethene-1-sulfonamide

Research Brief on (E)-2-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}ethene-1-sulfonamide (CAS: 1799255-86-9)

The compound (E)-2-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}ethene-1-sulfonamide (CAS: 1799255-86-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this sulfonamide derivative as a potent inhibitor of specific protein-protein interactions (PPIs) involved in inflammatory and oncogenic pathways. The trifluoromethylpyridine moiety, in particular, has been shown to enhance the compound's binding affinity and selectivity towards its target proteins. Computational docking studies and molecular dynamics simulations have provided insights into the structural basis of its inhibitory activity.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key signaling pathways, such as NF-κB and MAPK, which are critical in the regulation of immune responses and cell proliferation. Notably, the compound exhibited low cytotoxicity in normal cell lines, suggesting a favorable safety profile for further development. Pharmacokinetic studies in rodent models revealed acceptable bioavailability and half-life, supporting its potential as a lead candidate for drug development.

Ongoing research is exploring the optimization of the compound's physicochemical properties to improve its drug-like characteristics. Structure-activity relationship (SAR) studies are being conducted to identify analogs with enhanced potency and reduced off-target effects. Collaborative efforts between academic and industrial research groups are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (E)-2-phenyl-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}ethene-1-sulfonamide represents a promising scaffold for the development of novel therapeutics targeting PPIs. Its unique chemical structure and biological activity warrant further investigation to fully elucidate its therapeutic potential and address current challenges in drug delivery and resistance.